Cas no 1021079-55-9 (2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one)

2-[(5-Bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one is a specialized organic compound featuring a bromothiophene sulfonyl group linked to a fluorophenyl-substituted piperazine moiety via an ethanone bridge. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The presence of both electron-withdrawing (bromothiophene sulfonyl) and electron-donating (piperazine) groups may enhance binding affinity and selectivity in receptor interactions. The fluorophenyl substitution further contributes to metabolic stability and lipophilicity, making it a candidate for CNS-targeting applications. Its well-defined synthetic route allows for precise modifications, supporting structure-activity relationship studies in drug discovery. Suitable for research in neuropharmacology or kinase inhibition, depending on derivative functionalization.
2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one structure
1021079-55-9 structure
Product Name:2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
CAS No:1021079-55-9
MF:C16H16BrFN2O3S2
MW:447.342244148254
CID:5445824
Update Time:2025-06-09

2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromothiophen-2-yl)sulfonyl-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
    • 2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
    • Inchi: 1S/C16H16BrFN2O3S2/c17-14-5-6-16(24-14)25(22,23)11-15(21)20-9-7-19(8-10-20)13-4-2-1-3-12(13)18/h1-6H,7-11H2
    • InChI Key: IKKKXPLBRQQNOG-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCN(C2=CC=CC=C2F)CC1)CS(C1SC(Br)=CC=1)(=O)=O

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F2986-0300-5μmol
2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
1021079-55-9 90%+
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2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
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F2986-0300-20μmol
2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
1021079-55-9 90%+
20μl
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F2986-0300-1mg
2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
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1mg
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2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
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2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
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2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
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F2986-0300-5mg
2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
1021079-55-9 90%+
5mg
$69.0 2023-04-28
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F2986-0300-10mg
2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
1021079-55-9 90%+
10mg
$79.0 2023-04-28
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F2986-0300-15mg
2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one
1021079-55-9 90%+
15mg
$89.0 2023-04-28

Additional information on 2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one

Introduction to 2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one (CAS No. 1021079-55-9)

The compound 2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one (CAS No. 1021079-55-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacological agents. This compound, featuring a unique structural motif combining a sulfonyl group with a piperazine moiety, has garnered attention for its potential therapeutic applications. The presence of both 5-bromothiophen-2-yl and 4-(2-fluorophenyl)piperazin-1-yl substituents suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of sulfonamide derivatives in drug development due to their versatile biological activities. The sulfonyl group in this compound not only enhances its solubility but also contributes to its binding affinity by forming hydrogen bonds and participating in dipole-dipole interactions with biological targets. The bromothiophene ring is a well-known scaffold in medicinal chemistry, often employed for its ability to modulate receptor activity and improve metabolic stability. In contrast, the piperazine moiety is frequently incorporated into drug molecules for its role as a pharmacophore, particularly in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier.

The fluorine atom at the para position of the phenyl ring in 4-(2-fluorophenyl)piperazin-1-yl is another critical feature of this compound. Fluoro-substituted aromatic rings are widely recognized for their ability to enhance binding affinity and metabolic stability, making them a staple in modern drug design. The combination of these structural elements suggests that this compound may exhibit potent activity against a range of therapeutic targets.

In the context of contemporary research, this compound aligns with the growing trend toward rational drug design, where structural features are carefully selected to optimize biological activity. The sulfonyl-piperazine scaffold has been explored in various therapeutic areas, including antipsychotics, antidepressants, and anticonvulsants. The specific substitution pattern in this compound may confer unique properties that distinguish it from existing drugs in these classes.

One of the most compelling aspects of this compound is its potential as a tool for understanding molecular interactions at the atomic level. High-resolution structural studies, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, can provide insights into how the bromothiophene ring, sulfonyl group, and piperazine moiety interact with biological targets. These structural insights can then be used to guide further modifications aimed at improving potency and selectivity.

Moreover, computational methods such as molecular dynamics simulations and quantum mechanical calculations are increasingly being employed to predict the behavior of such compounds before they are synthesized. These techniques can help researchers identify optimal conformations and predict binding affinities, thereby accelerating the drug discovery process. The integration of experimental data with computational modeling is becoming an indispensable approach in modern medicinal chemistry.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. Multistep synthetic routes involving cross-coupling reactions, sulfonylation, and piperazine functionalization are typically required. Advances in synthetic methodology have made it possible to construct such complex molecules more efficiently than ever before, but optimizing yield and purity remains a key consideration.

In terms of pharmacological activity, preliminary studies suggest that this compound may exhibit properties relevant to several therapeutic areas. For instance, the combination of a sulfonyl group and a piperazine moiety has been associated with activity against serotonin receptors, which play a crucial role in mood regulation and cognitive function. Additionally, the presence of a fluorine atom may enhance binding interactions with target proteins involved in neurological disorders.

Future research will likely focus on evaluating the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies are essential for determining whether it has the potential to progress into clinical trials. Furthermore, exploring analogues derived from this core structure could provide valuable insights into structure-activity relationships (SAR), guiding the development of next-generation compounds with improved therapeutic profiles.

The broader implications of this work extend beyond individual compounds to encompass advancements in drug discovery methodologies. The use of computational tools alongside experimental techniques is revolutionizing how new drugs are designed and developed. As our understanding of biological systems grows more sophisticated, so too does our ability to create molecules that precisely target disease-causing mechanisms.

In conclusion,2-[(5-bromothiophen-2-yl)sulfonyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-one (CAS No. 1021079-55-9) represents an exciting development in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features make it an attractive candidate for further investigation into various disease states. As research continues to uncover new insights into molecular interactions at both experimental and computational levels,this compound stands as a testament to the power of modern drug design approaches.

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